N-{5-chloro-2-[(4-chlorobenzyl)oxy]benzyl}-N-propylamine

• Molecular Formula: C17H19Cl2NO
• Molecular Weight: 324.2 g/mol
• IUPAC Name: N-[[5-chloro-2-[(4-chlorophenyl)methoxy]phenyl]methyl]propan-1-amine
• InChI: InChI=1S/C17H19Cl2NO/c1-2-9-20-11-14-10-16(19)7-8-17(14)21-12-13-3-5-15(18)6-4-13/h3-8,10,20H,2,9,11-12H2,1H3
• InChI Key: BEEATTHJMIDYFM-UHFFFAOYSA-N
• SMILES: CCCNCC1=C(C=CC(=C1)Cl)OCC2=CC=C(C=C2)Cl

Description

N-{5-chloro-2-[(4-chlorobenzyl)oxy]benzyl}-N-propylamine, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase. This compound has gained attention in the scientific community due to its potential therapeutic applications in the treatment of various neurological disorders, including epilepsy, addiction, and anxiety.

Mechanism of Action

N-{5-chloro-2-[(4-chlorobenzyl)oxy]benzyl}-N-propylamine works by inhibiting the enzyme GABA transaminase, which is responsible for the breakdown of the inhibitory neurotransmitter GABA. By increasing the levels of GABA in the brain, N-{5-chloro-2-[(4-chlorobenzyl)oxy]benzyl}-N-propylamine enhances the inhibitory signaling in the brain, leading to a reduction in seizure activity and anxiety.
Biochemical and Physiological Effects:
N-{5-chloro-2-[(4-chlorobenzyl)oxy]benzyl}-N-propylamine has been shown to increase the levels of GABA in the brain, leading to an increase in inhibitory signaling. This increase in inhibitory signaling has been linked to a reduction in seizure activity and anxiety. Additionally, N-{5-chloro-2-[(4-chlorobenzyl)oxy]benzyl}-N-propylamine has been shown to reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{5-chloro-2-[(4-chlorobenzyl)oxy]benzyl}-N-propylamine is its selectivity for GABA transaminase, which reduces the risk of off-target effects. Additionally, N-{5-chloro-2-[(4-chlorobenzyl)oxy]benzyl}-N-propylamine has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. However, one limitation of N-{5-chloro-2-[(4-chlorobenzyl)oxy]benzyl}-N-propylamine is its poor water solubility, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several potential future directions for the research on N-{5-chloro-2-[(4-chlorobenzyl)oxy]benzyl}-N-propylamine. One area of interest is the development of new formulations or delivery methods to improve the water solubility of N-{5-chloro-2-[(4-chlorobenzyl)oxy]benzyl}-N-propylamine. Another area of interest is the exploration of the potential therapeutic applications of N-{5-chloro-2-[(4-chlorobenzyl)oxy]benzyl}-N-propylamine in other neurological disorders, such as Parkinson's disease and schizophrenia. Additionally, further studies are needed to fully understand the mechanisms of action of N-{5-chloro-2-[(4-chlorobenzyl)oxy]benzyl}-N-propylamine and its effects on GABA signaling in the brain.

Synthesis Methods

N-{5-chloro-2-[(4-chlorobenzyl)oxy]benzyl}-N-propylamine can be synthesized through a multi-step process involving the reaction of 5-chloro-2-nitrobenzaldehyde with 4-chlorobenzyl alcohol to form the intermediate compound 5-chloro-2-[(4-chlorobenzyl)oxy]benzaldehyde. This intermediate is then reduced to the corresponding alcohol using sodium borohydride, followed by the reaction with propylamine to yield N-{5-chloro-2-[(4-chlorobenzyl)oxy]benzyl}-N-propylamine.

Scientific Research Applications

N-{5-chloro-2-[(4-chlorobenzyl)oxy]benzyl}-N-propylamine has been extensively studied for its potential therapeutic applications in the treatment of epilepsy, addiction, and anxiety. In preclinical studies, N-{5-chloro-2-[(4-chlorobenzyl)oxy]benzyl}-N-propylamine has shown promising results in reducing seizure activity and preventing the development of tolerance to benzodiazepines, a commonly used class of anti-anxiety drugs. Additionally, N-{5-chloro-2-[(4-chlorobenzyl)oxy]benzyl}-N-propylamine has been shown to reduce drug-seeking behavior in animal models of addiction.